Cas no 1250311-31-9 (5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1250311-31-9
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5177719
• PubChem ID: 62375763
• Update Time: 2025-06-09

5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H11F2N/c1-6-9-4-7(11)5-10(12)8(9)2-3-13-6/h4-6,13H,2-3H2,1H3
• InChI Key： YKETUYYYFULJKA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1CCNC2C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• XLogP3: 1.9
• Topological Polar Surface Area: 12

Additional information on 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1250311-31-9)

5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1250311-31-9, is a fluorinated tetrahydroisoquinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The presence of fluorine atoms at the 5th and 7th positions introduces unique electronic and steric properties, which can modulate the pharmacokinetic and pharmacodynamic profiles of the molecule.

The tetrahydroisoquinoline scaffold is a privileged structure in drug discovery, with many natural and synthetic derivatives exhibiting a wide range of biological functions, including CNS activity, cardiovascular effects, and anticancer properties. The introduction of fluorine substituents into this scaffold has been strategically employed to enhance metabolic stability, improve binding affinity to biological targets, and modify lipophilicity. These modifications often lead to improved drug-like properties, making fluorinated tetrahydroisoquinolines attractive candidates for further development.

In recent years, there has been a surge in research focused on developing novel tetrahydroisoquinoline derivatives as potential therapeutic agents. Specifically, 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline has been investigated for its potential role in modulating neurological disorders. Studies have suggested that this compound may interact with specific neurotransmitter receptors and ion channels, potentially leading to effects on mood regulation and cognitive function. The fluorine atoms in the molecule are believed to enhance its interaction with these targets by improving binding affinity and reducing susceptibility to metabolic degradation.

One of the most compelling aspects of 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline is its structural versatility. Researchers have explored various synthetic pathways to modify this core scaffold, leading to a library of related compounds with distinct biological profiles. For instance, modifications at the N-methyl group or the aromatic ring can significantly alter the pharmacological activity of the molecule. This flexibility makes it an excellent starting point for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided synthetic efforts toward designing derivatives with enhanced binding affinity and reduced off-target effects. Additionally, computational methods have helped identify potential metabolic pathways by which the molecule might be processed in vivo, providing valuable information for optimizing its pharmacokinetic properties.

The synthesis of 5,7-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by cyclization and subsequent fluorination steps. The use of advanced catalytic systems has improved the efficiency of these reactions while minimizing waste generation. Such green chemistry approaches are increasingly important in pharmaceutical research as they align with sustainability goals.

From a medicinal chemistry perspective, 5 ,7 -difluoro - 1 -methyl - 1 ,2 ,3 ,4 -tetrahydroisoquinoline represents an excellent example of how structural modifications can fine-tune biological activity. The fluorine atoms not only enhance binding interactions but also influence solubility and distribution within biological systems. These factors are critical for determining whether a compound will be effective in vivo and whether it will exhibit desirable side effect profiles.

Recent preclinical studies have demonstrated promising results when 5 ,7 -difluoro - 1 -methyl - 1 ,2 ,3 ,4 -tetrahydroisoquinoline was tested in animal models of neurological disorders . These studies indicate that the compound may have neuroprotective effects by modulating neurotransmitter release or receptor activity . Furthermore , preliminary toxicology assessments suggest that it is well-tolerated at relevant doses , although further studies are needed to fully characterize its safety profile .

The future development of 5 ,7 -difluoro - 1 -methyl - 1 ,2 ,3 ,4 -tetrahydroisoquinoline as a therapeutic agent will likely involve interdisciplinary collaboration between chemists , biologists , pharmacologists , and clinicians . By integrating experimental data with computational modeling , researchers can accelerate the discovery process and bring new treatments to patients more quickly . Additionally , advances in bioprocessing technologies may enable scalable production methods for this promising compound.

In conclusion, 5 ,7 -difluoro - 1 -methyl - 1 ,2 ,3 ,4 -tetrahydroisoquinoline (CAS No . 1250311-31-9) is a structurally interesting derivative with significant potential for therapeutic applications . Its unique combination of fluorine substitution on a tetrahydroisoquinoline scaffold makes it an attractive candidate for further exploration . As research continues into its biological activities and pharmacological properties, this compound could emerge as an important tool in treating neurological disorders or other diseases where modulation of neurotransmitter systems is relevant .